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Compound of Interest

Compound Name: Ctop

Cat. No.: B7910177

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ctop (H-D-Phe-Cys-Tyr-D-Trp-Orn-Thr-Pen-Thr-NH2) is a potent and selective competitive
antagonist of the mu (u)-opioid receptor (MOR). Its high affinity and selectivity make it an
invaluable tool in neuroscience research, particularly in studies investigating opioid receptor
function, signaling pathways, and the development of novel analgesics. Proper preparation of
Ctop stock solutions is critical for obtaining accurate, reproducible, and reliable experimental
results. These application notes provide detailed protocols for the solubilization, storage, and
handling of Ctop to ensure its stability and efficacy in various in vitro and in vivo applications.

Data Presentation: Ctop Properties and Stock
Solution Parameters

A summary of the key quantitative data for Ctop is presented in the table below for easy
reference and comparison.
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Parameter Value Source/Comment
Molecular Weight 1062.3 g/mol
Appearance Lyophilized white powder

Solubility in Water

Up to 1 mg/mL

[1]

Recommended Solvents

Sterile Water, Dimethyl
Sulfoxide (DMSO)

General peptide handling
guidelines suggest DMSO for
hydrophobic peptides.

Recommended Stock

Concentration

1-10 mM

Dependent on the solvent and

experimental requirements.

Storage of Lyophilized Powder

-20°C or -80°C for long-term

storage

Protect from moisture and
light.

Storage of Stock Solutions

Aliquots at -20°C (up to 1
month) or -80°C (up to 6

months)

[2] Avoid repeated freeze-thaw

cycles.

Final DMSO Concentration in

Assays

<1%, ideally <0.5%

[3] High concentrations of

DMSO can be cytotoxic.

Experimental Protocols
Protocol 1: Preparation of Ctop Stock Solution in Sterile

Water

This protocol is suitable for applications where an aqueous solution is preferred and the

desired stock concentration does not exceed 1 mg/mL.

Materials:

e Ctop (lyophilized powder)

e Sterile, nuclease-free water

 Sterile, conical polypropylene centrifuge tubes (e.g., 1.5 mL or 2 mL)
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o Calibrated micropipettes and sterile filter tips
o Vortex mixer

o (Optional) Sonicator water bath

Procedure:

o Equilibration: Before opening, allow the vial of lyophilized Ctop to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture,
which can affect the stability of the peptide.

o Calculation: Determine the volume of sterile water required to achieve the desired stock
concentration. For example, to prepare a 1 mg/mL stock solution from 1 mg of Ctop, you will
need 1 mL of sterile water.

e Reconstitution:

[¢]

Carefully open the vial.
o Using a calibrated micropipette, add the calculated volume of sterile water to the vial.

o Gently swirl the vial to facilitate dissolution. Avoid vigorous shaking, as this can cause
peptide aggregation or degradation.

o For complete dissolution, the solution can be gently vortexed for a few seconds. If
particulates are still visible, brief sonication in a room temperature water bath may be
employed.

 Aliquoting and Storage:

o Once the Ctop is completely dissolved, transfer the solution to sterile polypropylene
microcentrifuge tubes in volumes appropriate for single-use experiments. Aliquoting is
crucial to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the name of the compound, concentration, date of
preparation, and solvent.
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2]

Protocol 2: Preparation of High-Concentration Ctop
Stock Solution in DMSO

This protocol is recommended when a stock concentration higher than 1 mg/mL is required or if
the peptide exhibits hydrophobic properties that hinder dissolution in water.

Materials:

Ctop (lyophilized powder)

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile, conical polypropylene centrifuge tubes

Calibrated micropipettes and sterile filter tips

Vortex mixer

Procedure:

» Equilibration: As with the aqueous protocol, allow the vial of lyophilized Ctop to reach room
temperature before opening.

» Calculation: Determine the volume of DMSO needed for your desired high-concentration
stock (e.g., 10 mM).

» Reconstitution:
o Add the calculated volume of sterile DMSO to the vial containing the lyophilized Ctop.

o Gently vortex the vial until the peptide is completely dissolved. The use of a minimal
amount of DMSO is recommended to achieve a high concentration that can be further
diluted in aqueous buffers for working solutions.

» Aliquoting and Storage:
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o Dispense the DMSO stock solution into single-use aliquots in sterile polypropylene tubes.
o Label each aliquot clearly.

o Store the DMSO stock aliquots at -20°C or -80°C. DMSO has a high freezing point
(-18.5°C), so storage at -20°C will cause it to freeze.

Important Considerations for DMSO Stocks:

o When preparing working solutions, the final concentration of DMSO in the assay should be
kept to a minimum (ideally <0.5%) to avoid solvent-induced artifacts or cytotoxicity.[3]

o To prepare an aqueous working solution from a DMSO stock, slowly add the DMSO stock to
the aqueous buffer while gently mixing to prevent precipitation of the peptide.

Mandatory Visualizations
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Workflow for Ctop Stock Solution Preparation
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Caption: Workflow for Ctop stock solution preparation.
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Simplified Mu-Opioid Receptor Signaling Pathway
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Caption: Simplified Mu-Opioid Receptor signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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